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Introduction

Neuroinflammation is a critical component in the pathogenesis of various neurodegenerative
diseases and neurological disorders. The P2Y14 receptor, activated by UDP-sugars released
from damaged cells, has emerged as a key player in inflammatory processes. PPTN (4-[4-(4-
piperidinyl)phenyl]-7-[4-(trifluoromethyl)phenyl]-2-naphthalenecarboxylic acid) hydrochloride is
a potent and highly selective antagonist of the P2Y14 receptor, exhibiting a KB value of 434
pM.[1][2] Its high affinity and selectivity make it a valuable research tool for investigating the
role of the P2Y14 receptor in neuroinflammatory signaling pathways and for evaluating its
therapeutic potential in preclinical models. This document provides detailed application notes
and protocols for the use of PPTN hydrochloride in a lipopolysaccharide (LPS)-induced
mouse model of neuroinflammation.

Data Presentation

In Vivo Efficacy of PPTN Analogs in a Mouse Model of
Neuropathic Pain
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.. . . . Time to
Administration Maximal Pain .
Compound Dose (umol/kg) Maximal Effect
Route Reversal (%)
(hours)
PPTN Intraperitoneal
_ 10 100 1-2
(Compound 1) (i.p.)
N-acetyl Intraperitoneal
_ 10 100 1-2
analogue 4 (i.p.)
Reversed
) Intraperitoneal B
triazole analogue ] 10 87 Not specified
. (i.p.)

Data extracted from a study on a mouse model of chronic neuropathic pain, which shares
inflammatory pathways with neuroinflammation.[3][4]

PPTN

Cell Type Stimulus . Effect
Concentration

Rat Satellite Glial Inhibition of IL-13 and
UDP-glucose 5uM )
Cells CCL2 secretion

Inhibition of ERK,
Rat Satellite Glial

Cell UDP-glucose 5 uM JNK, and p38 MAPK
ells
phosphorylation
) Inhibition of
HL-60 leukemia cells UDP-glucose ~1-4 nM (IC50) ]
chemotaxis

[1]

Signaling Pathway

The proposed mechanism of action for PPTN hydrochloride in neuroinflammation involves the
blockade of the P2Y14 receptor, thereby inhibiting downstream signaling cascades that lead to
the production of pro-inflammatory mediators.
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Caption: P2Y14 Receptor Signaling Pathway in Neuroinflammation.

Experimental Workflow

A typical experimental workflow for evaluating the efficacy of PPTN hydrochloride in a mouse
model of neuroinflammation is outlined below.
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Post-treatment Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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